Cas no 1804632-53-8 (Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804632-53-8
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4836722
• Update Time: 2025-06-25

Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H6F6INO3/c1-20-5(19)2-4-3-18-8(9(11,12)13)7(6(4)17)21-10(14,15)16/h3H,2H2,1H3
• InChI Key： CGXRRSXMVLGEDV-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=NC=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate

Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804632-53-8): A Comprehensive Overview

Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804632-53-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is particularly noteworthy. The presence of an iodine atom, a trifluoromethoxy group, and a trifluoromethyl group on the pyridine ring imparts distinct chemical properties that are crucial for its applications in drug discovery and development. The iodine substituent, for instance, can serve as a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate in the context of medicinal chemistry. One notable application is its use as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In addition to its role in SSRI development, Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate has also been explored for its potential as a scaffold in the design of antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The iodine substituent plays a crucial role in enhancing the antiviral efficacy by facilitating interactions with viral targets.

The synthetic accessibility of Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is another factor that contributes to its value in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for both academic and industrial applications. These synthetic methods typically involve palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution steps, which are well-established techniques in organic synthesis.

Beyond its direct applications in drug discovery, Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate has also found utility as a probe molecule in biochemical assays. Its unique electronic properties make it an excellent tool for studying protein-ligand interactions and enzyme inhibition mechanisms. For example, researchers at the University of California have utilized this compound to investigate the binding modes of inhibitors to key enzymes involved in cancer cell proliferation.

The environmental impact of Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is another important consideration. While the compound itself is not classified as hazardous, proper handling and disposal protocols should be followed to ensure environmental safety. Green chemistry principles are increasingly being applied to the synthesis and use of such compounds to minimize their ecological footprint.

In conclusion, Methyl 4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804632-53-8) represents a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.